Cas no 1803570-11-7 (5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride)

• Product Name: 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride
• CAS No: 1803570-11-7
• CID: 4615744
• PubChem ID: 86775383
• Update Time: 2025-10-30

5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride

Additional information on 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride

Recent Advances in the Application of 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride (CAS: 1803570-11-7) in Chemical Biology and Pharmaceutical Research

5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride (CAS: 1803570-11-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of novel sulfonamide-based therapeutics and functional materials. Recent studies have explored its unique reactivity profile, which stems from the strategic placement of electron-withdrawing nitro and sulfonyl groups alongside the electron-donating methoxy substituent, creating a polarized molecular scaffold ideal for nucleophilic substitution reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing targeted covalent inhibitors for cysteine proteases. Researchers at Cambridge University developed a library of warhead fragments using 1803570-11-7 as a key building block, taking advantage of its sulfonyl chloride moiety for selective protein modification. The bromo substituent at the 5-position proved particularly valuable for subsequent cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In pharmaceutical process chemistry, 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride has emerged as a critical intermediate for API synthesis. A recent patent application (WO2023056421) discloses its use in the multistep synthesis of a novel class of non-steroidal anti-inflammatory drugs with improved COX-2 selectivity. The nitro group's presence allows for strategic reduction to amines at later synthetic stages, while the sulfonyl chloride enables direct conjugation to various pharmacophores.

Structural analyses using X-ray crystallography (Acta Cryst. 2023, E79, 456-459) have revealed interesting conformational properties of derivatives stemming from 1803570-11-7. The ortho-nitro and sulfonyl groups create significant steric hindrance, forcing the methoxy group out of plane, which appears to enhance binding specificity in certain biological targets. This structural insight has informed the design of several drug candidates currently in preclinical development.

Recent innovations in flow chemistry have improved the safety profile of handling this reactive intermediate. A 2024 publication in Organic Process Research & Development describes a continuous manufacturing approach that minimizes decomposition risks associated with 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride, achieving 92% isolated yield at kilogram scale. This advancement addresses previous challenges with storage stability and exothermic decomposition, facilitating broader industrial application.

Emerging applications extend beyond pharmaceuticals into materials science, where researchers at MIT have utilized 1803570-11-7 to create novel sulfonated polymers with exceptional proton conductivity (Adv. Mater. 2024, 36, 2304567). The compound's ability to introduce both sulfonic acid groups and bromine handles for crosslinking has enabled the development of next-generation polymer electrolyte membranes for fuel cell applications.

Looking forward, the unique combination of functional groups in 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl chloride continues to inspire innovative applications across chemical biology. Current research directions include its use in PROTAC development (where the sulfonyl chloride enables linker diversification) and in the synthesis of fluorogenic probes for live-cell imaging. The compound's commercial availability from major specialty chemical suppliers (purity >98%) ensures its continued adoption in both academic and industrial settings.